Cas no 83554-37-4 (Dimethyl(octadecyl)(3-(stearoylamino)propyl)ammonium toluene-p-sulphonate)

• Product Name: Dimethyl(octadecyl)(3-(stearoylamino)propyl)ammonium toluene-p-sulphonate
• CAS No: 83554-37-4
• MF: C₄₈H₉₂N₂O₄S
• MW: 793.320094108582
• CID: 726081
• PubChem ID: 44152228
• Update Time: 2025-04-19

Dimethyl(octadecyl)(3-(stearoylamino)propyl)ammonium toluene-p-sulphonate Chemical and Physical Properties

Names and Identifiers

• Dimethyl(octadecyl)(3-(stearoylamino)propyl)ammonium toluene-p-sulphonate
• dimethyl(octadecyl)[3-(stearoylamino)propyl]ammonium toluene-p-sulphonate
• dimethyl-[3-(octadecanoylamino)propyl]-octadecylazanium,4-methylbenzenesulfonate
• 1-Octadecanaminium, N,N-dimethyl-N-(3-((1-oxooctadecyl)amino)propyl)-, salt with 4-methylbenzenesulfonic acid (1:1)
• NS00058287
• 83554-37-4
• EINECS 280-480-8

• Inchi： 1S/C41H84N2O.C7H8O3S/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-39-43(3,4)40-36-38-42-41(44)37-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2;1-6-2-4-7(5-3-6)11(8,9)10/h5-40H2,1-4H3;2-5H,1H3,(H,8,9,10)
• InChI Key： SHZVCMDZRTWPGH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].O=C(CCCCCCCCCCCCCCCCC)NCCC[N+](C)(C)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 792.678
• Monoisotopic Mass: 792.678
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 55
• Rotatable Bond Count: 37
• Complexity: 754
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.7A^2